N-methyl-N-(4-nitrophenylmethyl)-2,2-dimethoxy-ethylamine

• Molecular Formula: C12H18N2O4
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 2,2-dimethoxy-N-methyl-N-[(4-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C12H18N2O4/c1-13(9-12(17-2)18-3)8-10-4-6-11(7-5-10)14(15)16/h4-7,12H,8-9H2,1-3H3
• InChI Key: KYLZFCDNXPCXKI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)[N+](=O)[O-])CC(OC)OC

Description

N-methyl-N-(4-nitrophenylmethyl)-2,2-dimethoxy-ethylamine is a useful research compound. Its molecular formula is C12H18N2O4 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.56 g N-methyl-N-(4-nitrobenzyl)amine in 40 ml THF is combined with 2.85 ml of a 45% solution of 2,2-dimethoxyacetaldehyde in tert.-butylmethylether. Then 24 mg of p-TsOHx H2O and 1.12 ml glacial acetic acid are added and the mixture is stirred for 2 h. Then 1.81 g of sodium cyanoborohydride are added batchwise and the mixture is stirred for another 2 h. 5 ml of water are added to the mixture, then it is evaporated down to approx. 30% of the volume, the residue is combined with water and extracted 3× with EtOAc. The combined organic phases are dried with Na2SO4, concentrated and the crude product is purified by chromatography (Alox; petroleum ether/EtOAc 8/2->7/3).